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Compound of Interest

Compound Name: (+)-Intermedine

Cat. No.: B191556

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Intermedine is a naturally occurring pyrrolizidine alkaloid (PA), a class of secondary
metabolites synthesized by numerous plant species as a defense mechanism against
herbivores.[1][2] PAs are esters composed of a necine base, which is a derivative of
pyrrolizidine, and one or more necic acids.[3] Specifically, (+)-Intermedine is a monoester of
the retronecine base.[3] This technical guide provides a comprehensive overview of (+)-
Intermedine, focusing on its presence in plants, methods for its quantification, and its
biological activities, particularly its mechanism of hepatotoxicity. This document is intended to
serve as a valuable resource for researchers in natural product chemistry, toxicology, and drug
development.

Chemical Structure

(+)-Intermedine is characterized by its specific stereochemistry, which is crucial for its
biological activity.

Chemical Formula: CisH25NOs

Molecular Weight: 299.36 g/mol
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IUPAC Name: [(1R,7aR)-1-hydroxy-2,3,5,7a-tetrahydro-1H-pyrrolizin-7-yllmethyl (2S,3R)-2,3-
dihydroxy-2-isopropylbutanoate

Data Presentation: Quantitative Analysis of (+)-
Intermedine in Various Plant Species

The concentration of (+)-Intermedine can vary significantly depending on the plant species,
the part of the plant, and the developmental stage. The following tables summarize quantitative

data from various studies.
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(+)-Intermedine

Plant Species Plant Part Concentration Reference
(nglg dry weight)
Symphytum officinale
Root 1280 - 8320 [4]
(Comfrey)
Leaf 15-55 [4]
Symphytum x
uplandicum (Russian Root 100 - 2270 [4]
Comfrey)
Leaf 100 - 2200 [4]
Symphytum asperum Leaf 100 [4]
Presence confirmed,
Amsinckia menziesii Whole Plant quantitative data [5]1[6]
variable
] ) Presence confirmed,
Heliotropium o
Whole Plant quantitative data [71[81I9]
europaeum _
variable
Presence confirmed,
Echium vulgare Whole Plant guantitative data [LO][11][12][13][14]

variable

Presence confirmed,

Cynoglossum I
Whole Plant gquantitative data [15][16][17]

officinale .
variable

Experimental Protocols
Extraction of (+)-Intermedine from Plant Material

A widely used method for the extraction of pyrrolizidine alkaloids, including (+)-Intermedine,
from dried and ground plant material involves acidic aqueous extraction followed by solid-
phase extraction (SPE) for purification.
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Materials:

Dried and finely ground plant material

» Extraction Solution: 0.05 M H2S0Oa4

» Neutralization Solution: 2.5% Ammonia solution in water

e Methanol

o Water (HPLC grade)

e Centrifuge

 Ultrasonic bath

e Solid-Phase Extraction (SPE) cartridges (e.g., C18 or strong cation exchange - SCX)
Procedure:

e Weigh 2.0 g of the homogenized plant material into a centrifuge tube.
e Add 20 mL of the 0.05 M H2SOa extraction solution.

e Sonicate the mixture for 15 minutes at room temperature.[18]

e Centrifuge the sample at 3800 x g for 10 minutes.[18]

o Collect the supernatant.

o Repeat the extraction process on the plant pellet with another 20 mL of the extraction
solution.

o Combine the supernatants and neutralize to pH 7 with the ammonia solution.[18]

« Filter the neutralized extract before proceeding to SPE.

Solid-Phase Extraction (SPE) for Sample Clean-up
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Materials:

o Neutralized plant extract

SPE cartridges (C18)

Methanol

Water (HPLC grade)

Vacuum manifold

Procedure:

Condition the C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of water
through it.[18]

o Load 10 mL of the neutralized and filtered plant extract onto the cartridge.

e Wash the cartridge with 10 mL of water to remove polar impurities.

e Dry the cartridge under vacuum for 5-10 minutes.[18]

o Elute the PAs, including (+)-Intermedine, with 10 mL of methanol.[18]

o Evaporate the methanol eluate to dryness under a gentle stream of nitrogen.

» Reconstitute the residue in a known volume (e.g., 1 mL) of the initial mobile phase for HPLC-
MS/MS analysis.[18]

Quantification by High-Performance Liquid
Chromatography-Tandem Mass Spectrometry (HPLC-
MS/MS)

Instrumentation:

o HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray
ionization (ESI) source.
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Chromatographic Conditions (Example):

e Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 pum)
» Mobile Phase A: 0.1% formic acid in water

» Mobile Phase B: 0.1% formic acid in acetonitrile or methanol

o Gradient: A typical gradient would start with a low percentage of mobile phase B, increasing
linearly to a high percentage over several minutes to elute compounds of increasing
hydrophobicity. For example, 5% B to 95% B over 10 minutes.

e Flow Rate: 0.3 mL/min
e Column Temperature: 40 °C
e Injection Volume: 5 pL
Mass Spectrometry Conditions (Example for (+)-Intermedine):
 lonization Mode: Positive Electrospray lonization (ESI+)
e Multiple Reaction Monitoring (MRM) Transitions:
o Precursor lon (Q1): m/z 300.2

o Product lons (Q3): m/z 120.1, m/z 138.1 (These are characteristic fragment ions of the
retronecine base)

o Collision Energy and other MS parameters: These need to be optimized for the specific
instrument being used.

Mandatory Visualization
Signaling Pathway of (+)-Intermedine-Induced Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [(+)-Intermedine as a Secondary Metabolite in Plants: An
In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b191556#intermedine-as-a-secondary-metabolite-in-
plants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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